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Compound of Interest

Compound Name: Z-IETD-pNA

Cat. No.: B11933630

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a Z-IETD-pNA (Z-lle-Glu-Thr-
Asp-pNA) stock solution using Dimethyl Sulfoxide (DMSO) as the solvent. Z-IETD-pNA is a
colorimetric substrate for caspase-8 and granzyme B, crucial enzymes in the apoptotic
pathway.[1][2] Accurate preparation of this substrate is the first step in performing reliable
enzyme activity assays.

Upon cleavage by caspase-8 or related enzymes, the substrate releases the chromophore p-
nitroanilide (pNA), which can be quantified by measuring its absorbance at 400-405 nm.[3][4][5]
[6] This allows for the determination of enzyme activity in cell lysates or purified enzyme
preparations.

Quantitative Data Summary

The following table summarizes the key quantitative data for Z-IETD-pNA.
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Parameter Value Source(s)
Molecular Weight 730.72 g/mol [1]
B Soluble in DMSO (e.g., at 1
Solubility [7]
mg/mL)
Recommended Stock Conc. 10 mM [3]
-20°C for long-term storage (=
Storage of Powder [71[8]
4 years)
Aliguot and store at -20°C for
) up to 1 month or -80°C for up
Storage of Stock Solution [31[9][10]

to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM Z-
IETD-pNA Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Z-IETD-pNA in DMSO.

Materials:

Z-IETD-pNA powder

Analytical balance

Vortex mixer

Procedure:

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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e Pre-Equilibration: Allow the Z-IETD-pNA powder vial and the DMSO container to equilibrate
to room temperature before opening to prevent condensation of moisture.

» Weighing the Peptide:
o Tare a sterile microcentrifuge tube or vial on an analytical balance.

o Carefully weigh the desired amount of Z-IETD-pNA powder. For example, to prepare 1 mL
of a 10 mM stock solution, you would weigh out 7.31 mg of the peptide.

o Calculation: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o Example: 10 mM x 1 mL x 730.72 g/mol / 1000 = 7.31 mg
e Dissolution in DMSO:

o Add the appropriate volume of DMSO to the vial containing the Z-IETD-pNA powder. A
table for preparing common volumes is provided below for convenience.[3]

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the peptide is completely
dissolved. The solution should be clear and free of particulates. Gentle warming (to 37°C)
or brief sonication can be used to aid dissolution if necessary.[9][11]

Mass of Z-IETD-pNA Volume of DMSO for 10 mM Stock
1mg 136.85 pL

5 mg 684.26 pL

10 mg 1.37 mL

 Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots in sterile microcentrifuge tubes.[3]
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o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C or -80°C in a dark place.[3][9]
Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat when handling chemical reagents.

o Perform the weighing and dissolution steps in a chemical fume hood if possible.[12]

 DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Handle with care.

Visualizations

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.aatbio.com/products/z-ietd-pna-cas-219138-21-3
https://www.glpbio.com/gf00123.html
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Start: Obtain Z-IETD-pNA Powder & DMSO

1. Weigh Z-IETD-pNA Powder

2. Add Calculated Volume of DMSO

3. Vortex/Sonicate to Dissolve

Ensure complete dissolution

Qualit)‘Check

(Visual Check for Clarity)

Storage

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Ready for Dilution to Working Concentration

Click to download full resolution via product page

Caption: Workflow for preparing Z-IETD-pNA stock solution in DMSO.
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Measure Absorbance
at 400-405 nm

Enzymatic Reactiorf

Z-IETD-pNA Cleavage Cleaved Peptide + pNA
(Substrate, Colorless) (Chromophore, Yellow)

Active Caspase-8

Click to download full resolution via product page

Caption: Signaling pathway for Z-IETD-pNA cleavage by Caspase-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Z-
IETD-pNA Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933630#how-to-prepare-a-z-ietd-pna-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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